Cas no 445303-18-4 (3-(1,1-difluoroethyl)-4-fluoro-aniline)

• Product Name: 3-(1,1-difluoroethyl)-4-fluoro-aniline
• CAS No: 445303-18-4
• MF: C₈H₈F₃N
• MW: 175.151032447815
• MDL: MFCD20723354
• CID: 5289546
• PubChem ID: 23445006
• Update Time: 2026-03-09

3-(1,1-difluoroethyl)-4-fluoro-aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(1,1-difluoroethyl)-4-fluoro-
• 3-(1,1-difluoroethyl)-4-fluoro-aniline
• 3-(1,1-difluoro-ethyl)-4-fluorophenylamine
• 445303-18-4
• AT29080
• A1-28221
• EN300-1614174
• 3-(1,1-Difluoro-ethyl)-4-fluoro-phenylamine
• SCHEMBL4427514
• 3-(1,1-difluoroethyl)-4-fluoroaniline
• 3-(1,1-difluoro-ethyl)-4-fluoro phenylamine

• MDL： MFCD20723354
• Inchi： 1S/C8H8F3N/c1-8(10,11)6-4-5(12)2-3-7(6)9/h2-4H,12H2,1H3
• InChI Key： KPFHVJDYMDWZLX-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(F)C(C(F)(F)C)=C1

Computed Properties

• Exact Mass: 175.06088375g/mol
• Monoisotopic Mass: 175.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(1,1-difluoroethyl)-4-fluoro-aniline

Introduction to Compound CAS No. 445303-18-4: 3-(1,1-Difluoroethyl)-4-Fluoro-Aniline

The compound with CAS No. 445303-18-4, commonly referred to as 3-(1,1-difluoroethyl)-4-fluoro-aniline, is a fluorinated aromatic amine that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by the presence of two fluorine atoms on the ethyl group attached to the aromatic ring and an additional fluorine substituent on the para position of the aniline moiety. The combination of these substituents imparts distinctive electronic and steric effects, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the importance of fluorinated compounds like 3-(1,1-difluoroethyl)-4-fluoro-aniline in drug discovery and materials science. Fluorine substitution is known to enhance molecular stability, improve bioavailability, and modulate pharmacokinetic properties. For instance, researchers have explored this compound as a potential precursor for synthesizing advanced pharmaceutical agents targeting various therapeutic areas. Its unique electronic structure also makes it a promising candidate for use in organic electronics and optoelectronic materials.

The synthesis of 3-(1,1-difluoroethyl)-4-fluoro-aniline involves a multi-step process that typically begins with the preparation of the aniline derivative followed by fluorination and alkylation steps. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For example, the use of palladium-catalyzed coupling reactions has been reported to significantly improve the yield and purity of this compound while reducing waste generation.

In terms of applications, 3-(1,1-difluoroethyl)-4-fluoro-aniline has been extensively studied for its role in polymer chemistry. Its ability to act as a building block for constructing functional polymers with tailored properties has opened new avenues in material science. For instance, researchers have successfully incorporated this compound into polymeric materials designed for high-performance electronics and sensors. The fluorinated substituents contribute to enhanced thermal stability and mechanical strength, making these materials suitable for extreme environmental conditions.

Another emerging application of 3-(1,1-difluoroethyl)-4-fluoro-aniline lies in its use as a precursor for synthesizing advanced catalysts. Recent studies have demonstrated that this compound can be transformed into metal-organic frameworks (MOFs) with exceptional catalytic activity for various organic transformations. The presence of multiple fluorine atoms facilitates strong metal-ligand interactions, which are crucial for achieving high catalytic efficiency.

From an environmental perspective, understanding the behavior of 3-(1,1-difluoroethyl)-4-fluoro-aniline in natural systems is essential for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradation pathways and toxicity profiles under different environmental conditions. These studies aim to provide insights into sustainable practices for handling and disposing of this compound during industrial processes.

In conclusion, 3-(1,1-difluoroethyl)-4-fluoro-aniline (CAS No. 445303-18-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and catalysis. As research continues to uncover new properties and uses for this compound, it is expected to play an increasingly important role in advancing both scientific knowledge and industrial innovation.